2-Methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid

• IUPAC Name: 2-methyl-1,1-dioxo-1,2-thiazolidine-5-carboxylic acid
• InChI: InChI=1S/C5H9NO4S/c1-6-3-2-4(5(7)8)11(6,9)10/h4H,2-3H2,1H3,(H,7,8)
• InChI Key: FHUFIMQTQRKPRH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(S1(=O)=O)C(=O)O
• Molecular Formula: C5H9NO4S
• Molecular Weight: 179.20 g/mol
• CAS RN: 1909319-87-4

Description

2-Methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid is a chemical compound with the molecular formula C5H9NO4S. It is also known by its IUPAC name, 2-methylisothiazolidine-5-carboxylic acid 1,1-dioxide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H9NO4S/c1-6-3-2-4 (5 (7)8)11 (6,9)10/h4H,2-3H2,1H3, (H,7,8). This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a molecular weight of 179.2. The melting point is between 158-160 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Behavior

2-Methyl-1,1-dioxo-1lambda^6,2-thiazolidine-5-carboxylic acid, as part of the thiazolidine family, has been studied for its synthesis pathways, chemical behavior, and potential applications in various fields of scientific research. The synthesis of thiazolidine derivatives, including this compound, typically involves condensation reactions of amino acids with aldehydes or ketones, leading to a wide range of structural variations and potential activities. For instance, thiazolidine-2,4-dicarboxylic acid was obtained from the condensation of glyoxylic acid with L(-)R-cysteine, showcasing the mechanism through acid-catalyzed epimerization. This process underlines the stereoselective nature of these reactions, which is crucial for the synthesis of specific derivatives for targeted applications (Refouvelet et al., 1994).

Antimicrobial and Antifungal Activity

The antimicrobial and antifungal activities of thiazolidine derivatives have been a subject of interest, with studies investigating their efficacy against various pathogens. Novel thiazolidine-2,4-dione carboxamide and amino acid derivatives were synthesized and evaluated for their antimicrobial activities against Gram-positive and Gram-negative bacteria, as well as fungal isolates. Some of these derivatives showed weak to moderate antibacterial activity, highlighting the potential of thiazolidine derivatives as antimicrobial agents (Abd Alhameed et al., 2019).

Applications in Organic Synthesis

Thiazolidine derivatives, including 2-Methyl-1,1-dioxo-1lambda^6,2-thiazolidine-5-carboxylic acid, find applications in organic synthesis as intermediates in the preparation of complex molecules. Their unique chemical structure makes them suitable for a range of synthetic transformations, leading to the development of new pharmaceuticals, agrochemicals, and materials. The stereoselective synthesis of isoxazolidines, for example, showcases the utility of thiazolidine derivatives in facilitating aminooxygenation/cyclization reactions, contributing to the synthesis of compounds with potential biological activity (Karyakarte et al., 2012).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.